Cas no 85485-76-3 ( )

• Product Name: &nbsp
• CAS No: 85485-76-3
• MF: C₁₁H₁₈ClNS
• MW: 231.78532075882
• CID: 990562
• PubChem ID: 12848178
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-benzyl-3-methylsulfanylpropan-1-amine,hydrochloride
• DTXSID50511414
• NSC335486
• NSC-335486
• N-benzyl-3-methylsulfanyl-propan-1-amine
• DS-012005
• 85485-76-3
• N-Benzyl-3-(methylsulfanyl)propan-1-amine--hydrogen chloride (1/1)
•  

• Inchi： 1S/C11H17NS.ClH/c1-13-9-5-8-12-10-11-6-3-2-4-7-11;/h2-4,6-7,12H,5,8-10H2,1H3;1H
• InChI Key： CAHCJANGJAJCGY-UHFFFAOYSA-N
• SMILES： Cl.S(C)CCCNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.0848484g/mol
• Monoisotopic Mass: 231.0848484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų